(1-ethyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: (1-ethylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C10H12N2O/c1-2-12-9-6-4-3-5-8(9)11-10(12)7-13/h3-6,13H,2,7H2,1H3
• InChI Key: YPMCFIDLEKUBHI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CO
• Molecular Formula: C10H12N2O
• DSSTOX Substance ID: DTXSID60355407
• Molecular Weight: 176.21 g/mol
• CAS RN: 21269-78-3

Description

(1-ethyl-1H-benzimidazol-2-yl)methanol, also known as EBIM, is a versatile compound that can be used in a variety of different scientific research applications. It is an organic compound that is composed of an ethyl group attached to a benzimidazole ring, and a methanol side chain. EBIM has a wide range of potential uses due to its unique structure and properties.

Scientific Research Applications

• Synthesis and Structural Studies : This compound has been used in the synthesis of novel chemical structures. For instance, it was involved in the synthesis and structure determination of benzimidazo[1,2-c][1,2,3]thiadiazoles, which are a novel ring system (Tumkevičius et al., 2003). Another study reported the synthesis of bis-(1H-benzimidazol-2-yl)-methanone, exploring its crystal structure and vibrational spectroscopy (Miranda et al., 2009).

• Development of Benzimidazole Derivatives : Benzimidazole derivatives have been synthesized for various applications, including enzymatic inhibition and solubilization studies. A notable example is the synthesis of three benzimidazole derivatives using a one-pot green protocol (Taj et al., 2020).

• Catalytic Behaviors in Chemical Reactions : Studies have also focused on the catalytic properties of benzimidazole-related compounds. For instance, (1-ethyl-1H-benzimidazol-2-yl)methanol derivatives were used in the study of ethylene oligomerization, demonstrating significant catalytic activities (Zhang et al., 2008).

• Synthesis of Fluorescent Probes : This compound has been utilized in the synthesis of fluorescent probes. For example, a study involved the development of a bis-benzimidazolyl diamide-based fluorescent probe for detecting copper(II) ions (Mahiya & Mathur, 2013).

• Green Chemistry Applications : It has also been used in green chemistry applications, such as a scalable, one-minute synthesis of benzimidazoles (Elumalai & Hansen, 2020).

• Drug Synthesis and Pharmaceutical Applications : While avoiding details about drug use and dosage, it's notable that benzimidazole derivatives have been synthesized for potential pharmaceutical applications. However, it's essential to note that this summary does not include specific drug-related uses or dosage information.

Safety and Hazards

The safety data sheet (SDS) for “(1-ethyl-1H-benzimidazol-2-yl)methanol” can be found online. It’s important to refer to the SDS for handling and safety information.

Mechanism of Action

Target of Action

• Benzimidazole compounds have been explored for their antimicrobial, anticancer, antiviral, antiparasitic, and antihypertensive properties .

Mode of Action

• For example, carbendazim, a related benzimidazole compound, disrupts microtubule assembly by binding to tubulin proteins, leading to aneugenic effects during cell division .

Synthesis routes and methods

Procedure details

99.2 mg (0.67 mmol) 2-hydroxymethylbenzimidazole was dissolved in 3 ml methanol. Potassium carbonate (103.1 g, 0.75 mmol) and diethylsulfate (442 μl 3.38 mmol) were added to the reaction mixture. Solution was stirred and refluxed overnight. The reaction mixture was then evaporated to dryness and purified on silica using gradient elution (chloroform to 5% methanol in chloroform) to obtain white crystals of 1-ethyl-2-hydroxymethylbenzimidazole, 41 mg (32%).